ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate

• IUPAC Name: ethyl 4-[2-(N-methylsulfonylanilino)propanoylamino]benzoate
• InChI: InChI=1S/C19H22N2O5S/c1-4-26-19(23)15-10-12-16(13-11-15)20-18(22)14(2)21(27(3,24)25)17-8-6-5-7-9-17/h5-14H,4H2,1-3H3,(H,20,22)
• InChI Key: CIWKQBWRHOCXOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(C)N(C2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

Ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate, also known as MSAB, is a synthetic compound that has gained attention in scientific research due to its potential applications in cancer treatment. MSAB is a proteasome inhibitor, which means it can prevent the breakdown of proteins in cells.

Mechanism of Action

Ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate works by inhibiting the activity of the proteasome, which is a complex of enzymes that is responsible for breaking down proteins in cells. By preventing the breakdown of proteins, ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate can induce cell death in cancer cells. ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate has been shown to be particularly effective in inducing apoptosis, which is a type of programmed cell death that is necessary for maintaining healthy tissues.
Biochemical and Physiological Effects
ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate has been shown to have a number of biochemical and physiological effects in cells. In addition to inducing cell death, ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate can also inhibit the production of pro-inflammatory cytokines, which are molecules that are involved in the immune response. ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that is necessary for tumor growth.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate has a number of advantages and limitations for lab experiments. One advantage is that it is a potent and selective proteasome inhibitor, which means that it can be used to study the role of the proteasome in various cellular processes. However, ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate can also have off-target effects, which can complicate the interpretation of experimental results. Additionally, ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate can be toxic to cells at high concentrations, which can limit its use in certain experimental settings.

Future Directions

There are a number of future directions for research on ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate. One area of interest is the development of more potent and selective proteasome inhibitors that can be used to treat cancer. Another area of interest is the study of the role of the proteasome in various cellular processes, such as protein quality control and the regulation of gene expression. Additionally, ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate may have potential applications in other areas of research, such as neurodegenerative diseases and autoimmune disorders.
Conclusion
ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate is a synthetic compound that has gained attention in scientific research due to its potential applications in cancer treatment. ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate is a proteasome inhibitor that can induce cell death in cancer cells by preventing the breakdown of proteins. ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate has been shown to be effective in inhibiting the growth of various types of cancer cells and has a number of biochemical and physiological effects in cells. While ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate has a number of advantages for lab experiments, it also has limitations that must be taken into account. There are a number of future directions for research on ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate, including the development of more potent and selective proteasome inhibitors and the study of the role of the proteasome in various cellular processes.

Scientific Research Applications

Ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate has been studied extensively in scientific research due to its potential applications in cancer treatment. Proteasome inhibitors like ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate can induce cell death in cancer cells by preventing the breakdown of proteins that are necessary for cell survival. ethyl 4-{[N-(methylsulfonyl)-N-phenylalanyl]amino}benzoate has been shown to be effective in inhibiting the growth of various types of cancer cells, including breast cancer, prostate cancer, and multiple myeloma.